Cas no 2171974-07-3 (3-(2-methyl-1H-imidazol-1-yl)piperidine-1-sulfonyl chloride)

• Product Name: 3-(2-methyl-1H-imidazol-1-yl)piperidine-1-sulfonyl chloride
• CAS No: 2171974-07-3
• MF: C₉H₁₄ClN₃O₂S
• MW: 263.744359493256
• CID: 6396053
• PubChem ID: 165587406
• Update Time: 2025-06-08

3-(2-methyl-1H-imidazol-1-yl)piperidine-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(2-methyl-1H-imidazol-1-yl)piperidine-1-sulfonyl chloride
• EN300-1612150
• 2171974-07-3

• Inchi： 1S/C9H14ClN3O2S/c1-8-11-4-6-13(8)9-3-2-5-12(7-9)16(10,14)15/h4,6,9H,2-3,5,7H2,1H3
• InChI Key： VUXCNLIJSVKPKM-UHFFFAOYSA-N
• SMILES： ClS(N1CCCC(C1)N1C=CN=C1C)(=O)=O

Computed Properties

• Exact Mass: 263.0495256g/mol
• Monoisotopic Mass: 263.0495256g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 63.6Ų

Additional information on 3-(2-methyl-1H-imidazol-1-yl)piperidine-1-sulfonyl chloride

3-(2-Methyl-1H-imidazol-1-yl)piperidine-1-sulfonyl chloride (CAS No. 2171974-07-3)

The compound 3-(2-methyl-1H-imidazol-1-yl)piperidine-1-sulfonyl chloride (CAS No. 2171974-07-3) is a highly specialized organic sulfur compound with significant applications in modern chemistry and materials science. This compound, often referred to as piperidine sulfonyl chloride derivative, has garnered attention due to its unique structural properties and potential for use in advanced chemical synthesis and material engineering.

Structure and Synthesis

The molecular structure of 3-(2-methyl-1H-imidazol-1-yl)piperidine-1-sulfonyl chloride is characterized by a piperidine ring substituted with a sulfonyl chloride group at the 1-position and an imidazole moiety at the 3-position. The imidazole ring is further substituted with a methyl group, which introduces additional electronic and steric effects into the molecule. This combination of functional groups makes the compound highly versatile for various chemical transformations.

The synthesis of this compound typically involves multi-step processes, including nucleophilic substitution, oxidation, and cyclization reactions. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing reaction times and improving yields.

Chemical Properties and Applications

3-(2-Methyl-1H-imidazol-1-yl)piperidine-1-sulfonyl chloride exhibits notable reactivity due to the electron-withdrawing sulfonyl chloride group, which activates the molecule for nucleophilic attacks. This property makes it an excellent reagent in organic synthesis, particularly in the formation of sulfonamides and other sulfur-containing compounds.

In materials science, this compound has been explored for its potential in creating advanced polymers and hybrid materials. Its ability to undergo controlled polymerization under specific conditions has opened new avenues for developing high-performance materials with tailored properties.

Recent Research Developments

Recent studies have focused on the application of 3-(2-methyl-1H-imidazol-1-yli)piperidine sulfonyl chloride in drug delivery systems. Researchers have demonstrated its potential as a biocompatible carrier for therapeutic agents, leveraging its ability to form stable complexes with biomolecules.

Moreover, investigations into its catalytic properties have revealed its effectiveness as a catalyst in asymmetric synthesis reactions. This discovery has significant implications for the pharmaceutical industry, where enantioselective reactions are crucial for drug development.

Conclusion

The compound 3-(2-methyl-1H-imidazol-1-yli)piperidine sulfonyl chloride (CAS No. 2171974) stands as a testament to the ongoing advancements in organic chemistry and materials science. Its unique structure, reactivity, and versatile applications continue to make it a focal point for researchers across various disciplines.